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Compound of Interest

Compound Name: ISRIB (trans-isomer)

Cat. No.: B1193859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of ISRIB (trans-
isomer), a potent and selective inhibitor of the Integrated Stress Response (ISR).

Introduction
ISRIB (Integrated Stress Response Inhibitor, trans-isomer) is a small molecule that has been

shown to potently and selectively inhibit the cellular response to stress. It functions by reversing

the effects of eukaryotic initiation factor 2α (eIF2α) phosphorylation, a key event in the ISR

pathway.[1][2] By targeting the guanine nucleotide exchange factor eIF2B, ISRIB restores

protein synthesis, which is typically attenuated during stress.[3][4] Its ability to cross the blood-

brain barrier and enhance cognitive function in animal models has made it a valuable tool in

neuroscience research and a potential therapeutic agent for neurodegenerative diseases.[1][5]

Solubility and Solution Preparation
The recommended solvent for preparing stock solutions of trans-ISRIB is Dimethyl Sulfoxide

(DMSO). Due to its hydrophobic nature, ISRIB is poorly soluble in aqueous solutions.[1]

Table 1: Solubility of trans-ISRIB in Various Solvents
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Solvent Concentration Comments

DMSO ≥ 8.96 mg/mL

Gentle warming (37-60°C)

and/or sonication may be

required to fully dissolve the

compound.[1][6][7]

> 4.5 mg/mL -

5 mg/mL (~11 mM) -[6]

10 mM (4.51 mg/mL) With gentle warming.

~2 mg/mL -[8]

Dimethylformamide (DMF) ~2 mg/mL -[8]

Ethanol Insoluble -[1]

Water Insoluble -[1]

10% DMSO + 90% Saline 0.11 mg/mL (0.24 mM)
A possible formulation for in

vivo use.[9]

5% DMSO, 40% PEG400,

55% Saline
Not specified

A common vehicle for in vivo

administration.[10]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

trans-ISRIB powder (MW: 451.34 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortexer

Water bath or incubator (optional)
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Sonicator (optional)

Protocol:

Weigh out the desired amount of trans-ISRIB powder. For example, to prepare 1 mL of a 10

mM stock solution, use 4.51 mg of ISRIB.

Add the appropriate volume of DMSO to the vial containing the ISRIB powder. For a 10 mM

stock from 5 mg of powder, add 1.11 mL of DMSO.[2]

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming at 37°C for 10 minutes and/or brief

sonication can be applied.[1][6]

Once completely dissolved, the stock solution is ready for use or storage.

Storage of Stock Solutions:

Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-

thaw cycles.[2][6]

When stored at -20°C, the solution is stable for up to 6 months. For longer-term storage (up

to 1 year), -80°C is recommended.[11] Some suppliers suggest using the solution within 3

months.[2]

In Vitro Application: Treatment of Cultured Cells
Materials:

10 mM trans-ISRIB stock solution in DMSO

Appropriate cell culture medium

Cultured cells (e.g., U2OS, HEK293T)

Protocol:

Thaw an aliquot of the 10 mM ISRIB stock solution at room temperature.
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Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium. For example, to achieve a final concentration of 200 nM in 10 mL of medium, add 2

µL of the 10 mM stock solution.

Mix the medium thoroughly by gentle inversion.

Remove the existing medium from the cultured cells and replace it with the ISRIB-containing

medium.

Incubate the cells for the desired period (e.g., 1 to 24 hours), depending on the experimental

design.[1]

Note on DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

In Vivo Application: Intraperitoneal (i.p.) Injection in Mice
Materials:

trans-ISRIB powder

Vehicle solution (e.g., 5% DMSO, 40% PEG400, 55% saline)

Sterile syringes and needles (e.g., 27-gauge)

Protocol for Vehicle Preparation (5% DMSO, 40% PEG400, 55% Saline):

Prepare the vehicle by mixing 5 parts DMSO, 40 parts PEG400, and 55 parts sterile saline.

Ensure the components are thoroughly mixed.

Protocol for ISRIB Solution Preparation and Injection:

On the day of injection, prepare a fresh solution of ISRIB in the chosen vehicle.[10]

Dissolve the required amount of ISRIB in the vehicle to achieve the desired final

concentration for injection. The concentration will depend on the target dose (e.g., 2.5 mg/kg)

and the injection volume (e.g., 10 µL/g of body weight).[10]
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Example Calculation for a 2.5 mg/kg dose in a 25g mouse:

Total dose = 2.5 mg/kg * 0.025 kg = 0.0625 mg

Injection volume = 10 µL/g * 25 g = 250 µL = 0.25 mL

Required concentration = 0.0625 mg / 0.25 mL = 0.25 mg/mL

Weigh the mouse to determine the exact injection volume.

Administer the ISRIB solution via intraperitoneal injection.

Alternative In Vivo Formulation:

Dissolve ISRIB in DMSO and then dilute it 100-fold in sterile 0.9% saline.[12]

Another option is a 1:1 mixture of DMSO and PEG400.[12]

Signaling Pathway and Experimental Workflow
The Integrated Stress Response (ISR) and the Role of
ISRIB
The diagram below illustrates the canonical ISR pathway and the mechanism of action of

ISRIB. Cellular stress activates one of several eIF2α kinases (PERK, GCN2, PKR, HRI),

leading to the phosphorylation of eIF2α. This inhibits the guanine nucleotide exchange factor

eIF2B, resulting in a global reduction in protein synthesis and the preferential translation of

stress-responsive mRNAs like ATF4. ISRIB acts as a molecular "brake release" by binding to

and stabilizing the active form of eIF2B, thereby restoring general protein translation.[3]
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Caption: The Integrated Stress Response (ISR) pathway and ISRIB's mechanism of action.

General Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for investigating the effects of ISRIB in a cell-

based assay.
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Caption: A general experimental workflow for in vitro studies using ISRIB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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